2-[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one

• IUPAC Name: 2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one
• InChI: InChI=1S/C16H19N3O2/c1-12-6-8-18(9-7-12)15(20)11-19-16(21)14-5-3-2-4-13(14)10-17-19/h2-5,10,12H,6-9,11H2,1H3
• InChI Key: WUTXKNZLCJIIOG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C(=O)C3=CC=CC=C3C=N2
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as MPP and is a phthalazinone derivative. MPP has been found to have potential applications in various fields of research, including biochemistry and pharmacology.

Mechanism of Action

The exact mechanism of action of MPP is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. MPP has also been found to have an affinity for the mu-opioid receptor, which is involved in the regulation of pain.
Biochemical and Physiological Effects:
MPP has been found to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which is an inhibitory neurotransmitter. This can lead to a reduction in neuronal excitability and can have anticonvulsant and anxiolytic effects. MPP has also been found to have analgesic and anti-inflammatory effects, which may be due to its affinity for the mu-opioid receptor.

Advantages and Limitations for Lab Experiments

MPP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have a high level of purity. MPP has also been found to have a low toxicity profile, which makes it suitable for use in in vitro and in vivo experiments. However, there are also some limitations to the use of MPP in lab experiments. For example, its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions.

Future Directions

There are several future directions for the study of MPP. One potential direction is to further investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is to study its effects on other neurotransmitter systems, such as the dopamine and serotonin systems. Additionally, further research is needed to fully understand the mechanism of action of MPP and its effects on different physiological systems.

Synthesis Methods

The synthesis of MPP involves the reaction of 4-methylpiperidine with phthalic anhydride in the presence of a catalyst. The reaction takes place in a solvent such as acetic anhydride or acetonitrile. The product obtained is then purified using techniques such as recrystallization or column chromatography.

Scientific Research Applications

MPP has been studied for its potential applications in various fields of scientific research. It has been found to have potential applications in the field of biochemistry and pharmacology. MPP has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.